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Compound of Interest

Compound Name: (S)-3-(P-Tolyloxy)butanoic acid

Cat. No.: B13087621

Get Quote

This technical guide provides a detailed analysis of the expected spectroscopic data for (S)-3-
(p-tolyloxy)butanoic acid, a molecule of interest in chemical research and drug development.

In the absence of publicly available experimental spectra, this document leverages established

spectroscopic principles and data from analogous structures to predict and interpret the

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this

compound. This approach serves as a robust framework for researchers in the synthesis,

identification, and characterization of (S)-3-(p-tolyloxy)butanoic acid and related molecules.

Molecular Structure and Expected Spectroscopic
Features
(S)-3-(p-tolyloxy)butanoic acid possesses a chiral center at the C3 position, a carboxylic acid

moiety, and a p-tolyloxy group. These structural features will give rise to a unique spectroscopic

fingerprint. The molecular formula is C₁₁H₁₄O₃, with a molecular weight of 194.23 g/mol .

Structure:

Figure 1: Chemical structure of (S)-3-(p-tolyloxy)butanoic acid.
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The following sections will detail the predicted spectroscopic data and the rationale behind

these predictions, grounded in the fundamental principles of each technique.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For (S)-3-(p-tolyloxy)butanoic acid, both ¹H and ¹³C NMR will provide critical

information for structural confirmation.

Predicted ¹H NMR Spectral Data
The proton NMR spectrum is expected to show distinct signals for each unique proton

environment. The predicted chemical shifts (δ) are presented in Table 1.

Table 1: Predicted ¹H NMR Data for (S)-3-(p-tolyloxy)butanoic acid

Protons
Predicted Chemical
Shift (ppm)

Multiplicity Integration

Carboxylic Acid (-

COOH)
10.0 - 12.0 broad singlet 1H

Aromatic (Ha, Ha') ~7.10 doublet 2H

Aromatic (Hb, Hb') ~6.85 doublet 2H

Methine (-CH-) 4.5 - 4.8 multiplet 1H

Methylene (-CH₂-) 2.6 - 2.8 doublet of doublets 2H

Tolyloxy Methyl (-CH₃) ~2.30 singlet 3H

Butanoic Methyl (-

CH₃)
~1.30 doublet 3H

Causality Behind Predicted ¹H NMR Shifts:

Carboxylic Acid Proton (10.0 - 12.0 ppm): The proton of a carboxylic acid is highly

deshielded due to the electronegativity of the adjacent oxygen atoms and appears as a
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characteristic broad singlet far downfield.[1] Its broadness is a result of hydrogen bonding

and exchange with trace amounts of water.

Aromatic Protons (~6.85 and ~7.10 ppm): The para-substituted aromatic ring will exhibit two

sets of doublets, characteristic of an AA'BB' spin system. The protons ortho to the oxygen

(Hb, Hb') are shielded by the electron-donating effect of the ether oxygen and will appear

more upfield compared to the protons meta to the oxygen (Ha, Ha').

Methine Proton (4.5 - 4.8 ppm): This proton is attached to the chiral carbon, which is also

bonded to an electronegative oxygen atom. This deshielding effect shifts its signal

significantly downfield. It will appear as a multiplet due to coupling with the adjacent

methylene and methyl protons.

Methylene Protons (2.6 - 2.8 ppm): These protons are adjacent to the carbonyl group of the

carboxylic acid, which withdraws electron density and deshields them. They are

diastereotopic due to the adjacent chiral center and will likely appear as a complex multiplet,

specifically a doublet of doublets.

Tolyloxy Methyl Proton (~2.30 ppm): This methyl group is attached to the aromatic ring and

will appear as a singlet in the typical benzylic proton region.

Butanoic Methyl Proton (~1.30 ppm): This methyl group is attached to the chiral carbon and

will appear as a doublet due to coupling with the methine proton.

Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum will provide information on the number of unique carbon environments

and their electronic nature.

Table 2: Predicted ¹³C NMR Data for (S)-3-(p-tolyloxy)butanoic acid
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Carbon Predicted Chemical Shift (ppm)

Carbonyl (-C=O) 170 - 175

Aromatic (C-O) 155 - 160

Aromatic (C-CH₃) 130 - 135

Aromatic (CH) 129 - 131

Aromatic (CH) 115 - 117

Methine (-CH-) 70 - 75

Methylene (-CH₂-) 40 - 45

Tolyloxy Methyl (-CH₃) 20 - 22

Butanoic Methyl (-CH₃) 18 - 20

Causality Behind Predicted ¹³C NMR Shifts:

Carbonyl Carbon (170 - 175 ppm): The carbonyl carbon of the carboxylic acid is significantly

deshielded and appears in the characteristic downfield region for this functional group.[2]

Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the

substituents. The carbon attached to the ether oxygen (C-O) will be the most deshielded

aromatic carbon. The carbon bearing the methyl group and the other aromatic CH carbons

will have distinct chemical shifts.

Methine Carbon (70 - 75 ppm): The chiral carbon is directly attached to an oxygen atom,

causing a significant downfield shift.

Methylene Carbon (40 - 45 ppm): The methylene carbon is adjacent to the carbonyl group,

resulting in a moderate downfield shift.

Methyl Carbons (18 - 22 ppm): The two methyl carbons will appear in the upfield region of

the spectrum, with the tolyloxy methyl being slightly more deshielded due to its attachment to

the aromatic ring.
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Table 3: Predicted IR Absorption Bands for (S)-3-(p-tolyloxy)butanoic acid

Functional Group
Predicted Absorption
Range (cm⁻¹)

Intensity

O-H (Carboxylic Acid) 2500-3300 Broad, Strong

C-H (Aromatic) 3000-3100 Medium

C-H (Aliphatic) 2850-2960 Medium

C=O (Carboxylic Acid) 1700-1725 Strong, Sharp

C=C (Aromatic) 1500-1600 Medium

C-O (Aryl Ether) 1230-1270 (asymmetric) Strong

C-O (Aryl Ether) 1010-1050 (symmetric) Strong

C-O (Carboxylic Acid) 1210-1320 Medium

Causality Behind Predicted IR Absorptions:

O-H Stretch (2500-3300 cm⁻¹): The O-H stretch of a carboxylic acid is one of the most

recognizable IR bands, appearing as a very broad and strong absorption due to extensive

hydrogen bonding.[3]

C=O Stretch (1700-1725 cm⁻¹): The carbonyl group of the carboxylic acid will give a strong,

sharp absorption in this region. Its exact position can be influenced by hydrogen bonding.[3]

C-O Stretches: The molecule has two different C-O bonds. The aryl ether C-O stretches will

appear as strong bands, with the asymmetric stretch at a higher wavenumber than the

symmetric stretch. The C-O stretch of the carboxylic acid will also be present.[4]
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C-H Stretches: The spectrum will show C-H stretching vibrations for both the aromatic and

aliphatic protons in their respective characteristic regions.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can aid in its identification.

Table 4: Predicted Key Mass Spectrometry Fragments for (S)-3-(p-tolyloxy)butanoic acid

m/z Proposed Fragment

194 [M]⁺ (Molecular Ion)

179 [M - CH₃]⁺

108 [HOC₆H₄CH₃]⁺

107 [OC₆H₄CH₃]⁺

91 [C₇H₇]⁺ (Tropylium ion)

73 [CH(CH₃)COOH]⁺

45 [COOH]⁺

Causality Behind Predicted Mass Spectrometry Fragmentation:

Molecular Ion (m/z 194): The molecular ion peak corresponding to the intact molecule is

expected, although its intensity may be low depending on the ionization method used.

Loss of a Methyl Group (m/z 179): Fragmentation of the butanoic acid side chain could lead

to the loss of a methyl radical.

Cleavage of the Ether Bond: A common fragmentation pathway for ethers is the cleavage of

the C-O bond. This can lead to the formation of the p-cresol radical cation (m/z 108) or the

tolyloxy cation (m/z 107).

Tropylium Ion (m/z 91): The tolyl group can rearrange to form the stable tropylium ion, a

common fragment for toluene-containing compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b13087621/docs?utm_src=pdf-body#spectroscopic-data-for-s-3-p-tolyloxy-butanoic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13087621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragments from the Butanoic Acid Moiety: Cleavage of the ether bond can also result in

fragments containing the butanoic acid portion, such as the fragment at m/z 73. The carboxyl

group itself can be observed at m/z 45.[5]

Experimental Protocols
The acquisition of high-quality spectroscopic data is paramount for accurate structural

elucidation. The following are generalized protocols for the analysis of (S)-3-(p-
tolyloxy)butanoic acid.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Typical

parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32

scans.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural

abundance and sensitivity of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer

relaxation delay may be necessary.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. Integrate the ¹H NMR signals and reference the spectra to the

residual solvent peak or an internal standard like tetramethylsilane (TMS).

IR Spectroscopy Protocol
Sample Preparation: For a solid sample, prepare a KBr pellet by grinding a small amount of

the sample with dry KBr and pressing it into a thin disk. Alternatively, for an oil or if the solid

is soluble, a thin film can be cast onto a salt plate (e.g., NaCl or KBr) from a volatile solvent.

Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹.
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Data Processing: Perform a background subtraction using a spectrum of the empty sample

holder (for KBr) or the pure salt plate.

Mass Spectrometry Protocol
Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent

(e.g., methanol or acetonitrile).

Instrumentation: Use a mass spectrometer with an appropriate ionization source, such as

Electrospray Ionization (ESI) or Electron Impact (EI). ESI is a softer ionization technique and

is more likely to show the molecular ion, while EI can provide more detailed fragmentation

information.

Data Acquisition: Introduce the sample into the mass spectrometer and acquire the mass

spectrum over a suitable m/z range (e.g., 50-500).

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

confirm the structure.

Visualization of Workflows
General Spectroscopic Analysis Workflow

Sample Preparation

Spectroscopic Analysis

Data Interpretation

(S)-3-(p-tolyloxy)butanoic acid

NMR Spectroscopy
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Structural Elucidation
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Click to download full resolution via product page

Caption: General workflow for spectroscopic analysis.

NMR Data Interpretation Logic

NMR Data Structural Information

Chemical Shift (δ) Electronic Environment

Integration Proton Ratio

Multiplicity Neighboring Protons

Final Structure

Click to download full resolution via product page

Caption: Logic for NMR data interpretation.

Conclusion
This technical guide provides a comprehensive, albeit predictive, spectroscopic

characterization of (S)-3-(p-tolyloxy)butanoic acid. The detailed analysis of expected NMR,

IR, and MS data, along with the underlying principles and experimental protocols, serves as a

valuable resource for researchers. The provided predictions and interpretations are based on

well-established spectroscopic theory and data from analogous compounds, offering a high

degree of confidence in their utility for guiding the synthesis and identification of this molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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